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Compound of Interest

Compound Name: QP5020

Cat. No.: B15616660 Get Quote

In-depth Technical Guide on the QP5020 System
An extensive search for a "QP5020 system" within the domains of scientific research, drug

development, and biological signaling pathways has revealed that this designation does not

correspond to a known complex scientific instrument, software, or experimental system.

Instead, the product identifier "QP5020" consistently refers to a specific model of an analog

panel meter.

For the benefit of researchers, scientists, and drug development professionals who may have

encountered this term, this guide clarifies the nature of the QP5020 and provides its technical

specifications.

QP5020: A 0-20V MU45 Panel Meter
The QP5020 is a moving coil type panel meter designed for measuring DC voltage. It is a basic

electronic component typically used in building or monitoring electronic circuits. Given its

function, it is not a system that would be associated with complex biological data generation,

experimental protocols in drug discovery, or the analysis of signaling pathways.

Technical Specifications
The quantitative data for the QP5020 panel meter is summarized in the table below for clarity

and easy reference.
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Specification Value Unit

Measurement Type Voltage DC -

Voltage Range 0 - 20 V

Resistance 20,000 Ω

Overall Width 58 mm

Overall Height 52 mm

Mounting Hole Centers 38 x 38 mm

Meter Hole Diameter 44 mm

Data sourced from multiple electronics suppliers.[1][2][3]

Experimental Protocols and Methodologies
The QP5020, as a simple voltmeter, does not have associated experimental protocols in the

context of life sciences research. Its use is confined to standard electrical measurement

procedures. The methodology for its use involves:

Circuit Integration: The meter is connected in parallel with the component across which the

voltage is to be measured.

Reading the Display: The needle on the analog display indicates the measured voltage on

the 0-20V scale.

Power Supply: The meter is powered by the circuit it is measuring and does not require an

external power source.

Logical Workflow for Voltage Measurement
While not a biological signaling pathway, a logical workflow for the operation of the QP5020 can

be visualized. This diagram illustrates the simple process of measuring voltage within a DC

circuit using this device.
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DC Circuit Measurement
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QP5020 Voltage Measurement Workflow.

Conclusion

The identifier "QP5020" pertains to a basic electronic component, a 0-20V DC panel meter, and

not a sophisticated system for scientific research in fields like drug development. The

information provided here is intended to clarify this distinction for the target audience and

present the complete technical specifications of the QP5020 voltmeter. There are no known

signaling pathways or complex experimental workflows associated with this device.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b15616660#key-features-and-specifications-of-the-
qp5020-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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